Cas no 1212555-20-8 (2-chloro-2,2-difluoro-N-[(1R)-1-phenylethyl]acetamide)

2-Chloro-2,2-difluoro-N-[(1R)-1-phenylethyl]acetamide is a chiral fluorinated acetamide derivative with potential applications in pharmaceutical and agrochemical synthesis. The presence of both chloro and difluoro substituents on the acetamide backbone enhances its reactivity, making it a versatile intermediate for nucleophilic substitution or cross-coupling reactions. The (R)-1-phenylethyl moiety introduces stereoselectivity, which is valuable for asymmetric synthesis. This compound exhibits high purity and stability under standard storage conditions, ensuring reliable performance in synthetic workflows. Its structural features make it particularly useful for constructing complex molecules with defined stereochemistry, such as bioactive compounds or specialty chemicals. Proper handling under inert conditions is recommended due to its sensitivity to moisture and strong bases.

2-chloro-2,2-difluoro-N-[(1R)-1-phenylethyl]acetamide structure

1212555-20-8 structure

Product Name:2-chloro-2,2-difluoro-N-[(1R)-1-phenylethyl]acetamide

CAS No:1212555-20-8

MF:C₁₀H₁₀ClF₂NO

MW:233.642308712006

MDL:MFCD11840931

CID:5167404

Update Time:2026-03-04

2-chloro-2,2-difluoro-N-[(1R)-1-phenylethyl]acetamide Chemical and Physical Properties

Names and Identifiers

- 2-chloro-2,2-difluoro-N-[(1R)-1-phenylethyl]acetamide
- Acetamide, 2-chloro-2,2-difluoro-N-[(1R)-1-phenylethyl]-
- MDL： MFCD11840931
- Inchi： 1S/C10H10ClF2NO/c1-7(8-5-3-2-4-6-8)14-9(15)10(11,12)13/h2-7H,1H3,(H,14,15)/t7-/m1/s1
- InChI Key： UQWXCWQOHMGTKS-SSDOTTSWSA-N
- SMILES： ClC(C(N[C@H](C)C1C=CC=CC=1)=O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 230
XLogP3: 2.8
Topological Polar Surface Area: 29.1

2-chloro-2,2-difluoro-N-[(1R)-1-phenylethyl]acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB296301-100 mg	2-Chloro-2,2-difluoro-N-[(1R)-1-phenylethyl]acetamide; .	1212555-20-8		100mg	€221.50	2023-06-21
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00893996-1g	2-Chloro-2,2-difluoro-N-[(1R)-1-phenylethyl]acetamide	1212555-20-8	90%	1g	￥2401.0	2023-04-05
abcr	AB296301-100mg	2-Chloro-2,2-difluoro-N-[(1R)-1-phenylethyl]acetamide; .	1212555-20-8		100mg	€283.50	2025-04-22
Key Organics Ltd	10R-1064-1MG	2-chloro-2,2-difluoro-N-[(1R)-1-phenylethyl]acetamide	1212555-20-8	>90%	1mg	￡37.00	2023-04-12
Key Organics Ltd	10R-1064-5MG	2-chloro-2,2-difluoro-N-[(1R)-1-phenylethyl]acetamide	1212555-20-8	>90%	5mg	￡46.00	2023-04-12
Key Organics Ltd	10R-1064-10MG	2-chloro-2,2-difluoro-N-[(1R)-1-phenylethyl]acetamide	1212555-20-8	>90%	10mg	￡63.00	2023-04-12
Key Organics Ltd	10R-1064-50MG	2-chloro-2,2-difluoro-N-[(1R)-1-phenylethyl]acetamide	1212555-20-8	>90%	50mg	￡102.00	2023-04-12
Key Organics Ltd	10R-1064-100MG	2-chloro-2,2-difluoro-N-[(1R)-1-phenylethyl]acetamide	1212555-20-8	>90%	100MG	￡146.00	2023-04-12
Ambeed	A881816-1g	2-Chloro-2,2-difluoro-N-[(1R)-1-phenylethyl]acetamide	1212555-20-8	90%	1g	$350.0	2024-04-25